N-(3-(1H-benzo[d]imidazol-2-yl)phenyl)-1-tosylpiperidine-4-carboxamide

• IUPAC Name: N-[3-(1H-benzimidazol-2-yl)phenyl]-1-(4-methylphenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C26H26N4O3S/c1-18-9-11-22(12-10-18)34(32,33)30-15-13-19(14-16-30)26(31)27-21-6-4-5-20(17-21)25-28-23-7-2-3-8-24(23)29-25/h2-12,17,19H,13-16H2,1H3,(H,27,31)(H,28,29)
• InChI Key: KPZDTQIFKABVQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC3=CC=CC(=C3)C4=NC5=CC=CC=C5N4
• Molecular Formula: C26H26N4O3S
• Molecular Weight: 474.6 g/mol

Description

The compound “N-(3-(1H-benzo[d]imidazol-2-yl)phenyl)-1-tosylpiperidine-4-carboxamide” is a complex organic molecule that likely contains a benzimidazole moiety. Benzimidazole is a type of organic compound that is a heterocyclic aromatic compound. It’s a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Synthesis Analysis

The synthesis of benzimidazole derivatives often involves the formation of C-N bonds via an aromatic aldehyde and o-phenylenediamine. The specific synthesis process for “N-(3-(1H-benzo[d]imidazol-2-yl)phenyl)-1-tosylpiperidine-4-carboxamide” is not available in the retrieved data.

Scientific Research Applications

Anticancer Potential

• The compound’s benzimidazole core makes it an interesting candidate for cancer research. . Further studies could elucidate its mechanism of action and optimize its efficacy.

Pain Management and Analgesia

• Piperidine-based compounds have been studied for their analgesic properties. . Researchers could explore its interactions with pain receptors and evaluate its efficacy.

Chemical Biology and Proteomics

• Covalent inhibitors play a crucial role in chemical biology. .

Future Directions

Benzimidazole derivatives have a broad range of chemical and biological properties, making them an important synthon in the development of new drugs. They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities. Therefore, there is potential for “N-(3-(1H-benzo[d]imidazol-2-yl)phenyl)-1-tosylpiperidine-4-carboxamide” to be explored in future drug development.

Mechanism of Action

Target of Action

The compound, also known as N-[3-(1H-1,3-benzodiazol-2-yl)phenyl]-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide, is a derivative of imidazole . Imidazole derivatives have been found to show a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

The mode of action of imidazole derivatives can vary depending on the specific compound and its targets. For instance, some imidazole derivatives have been found to inhibit bacterial nucleic acids and proteins synthesis by competing with purines .